molecular formula C11H17N3O B15328207 2-(Diethylamino)-N'-hydroxybenzimidamide

2-(Diethylamino)-N'-hydroxybenzimidamide

Cat. No.: B15328207
M. Wt: 207.27 g/mol
InChI Key: AWRDQZVDUGULLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Diethylamino)-N'-hydroxybenzimidamide (molecular formula: C₆H₁₅N₃O, average mass: 145.206 g/mol) is a hydroxyimidamide derivative characterized by a benzimidamide core substituted with a diethylamino group at the 2-position and a hydroxylamine group at the N'-position . Its IUPAC name, (Z)-2-(diethylamino)-N'-hydroxybenzenecarboximidamide, reflects its stereochemistry and functional groups. The compound is commercially available through multiple suppliers, underscoring its utility in pharmaceutical and chemical research .

Properties

IUPAC Name

2-(diethylamino)-N'-hydroxybenzenecarboximidamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3O/c1-3-14(4-2)10-8-6-5-7-9(10)11(12)13-15/h5-8,15H,3-4H2,1-2H3,(H2,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AWRDQZVDUGULLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C1=CC=CC=C1C(=NO)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Substituent Position and Electronic Effects

  • 4-(Diethylamino)-N'-hydroxybenzimidamide: Differs by the diethylamino group at the 4-position rather than 2. This positional isomerism may alter electronic distribution and binding affinity in biological systems .

Pharmacological Activity Profiles

  • N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide (6a): A benzamide derivative with demonstrated class III antiarrhythmic activity. Its imidazole ring and diethylaminoethyl chain contribute to cardiac Purkinje fiber potency, comparable to sematilide . In contrast, 2-(Diethylamino)-N'-hydroxybenzimidamide lacks the imidazole moiety, suggesting divergent biological targets.
  • N-[2-(Diethylamino)ethyl]-2-phenylacetamide: An acetamide derivative with a phenyl group, highlighting the role of amide linkages in modulating pharmacokinetics. Its lack of hydroxylamine may reduce metal-chelating capacity compared to hydroxyimidamides .

Comparative Data Table

Compound Name Molecular Weight (g/mol) Key Substituents Biological Activity Commercial Availability
2-(Diethylamino)-N'-hydroxybenzimidamide 145.206 2-diethylamino, N'-hydroxy Under investigation 5 suppliers
4-(Diethylamino)-N'-hydroxybenzimidamide 145.206 4-diethylamino, N'-hydroxy Not reported Limited
N-Hydroxy-4-nitrobenzimidamide 167.12 4-nitro, N'-hydroxy Antioxidant potential 1 supplier
N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide 345.29 Diethylaminoethyl, imidazole Class III antiarrhythmic Research-only

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.